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Comparative Quantitative Data of NAC in Disease
Models

The table below summarizes the protective effects of N-Acetyl-L-cysteine (NAC) across various

experimental models, as reported in the search results.

Experimental Inducing NAC Dose & Key Quantitative Findings Citation
Model Agent/Pathology  Route with NAC Treatment

Parkinson's Rotenone 80 mg/kg/day, 1 Expression of Sod, Gpx, Cat,

Disease intraperitoneal Nrf2, Ho-1; | Expression of

(Mouse) IncRNAs Malatl, Neatl, Gas5;

1 Antioxidant enzyme activity

[1].

Alzheimer's AB Pathology ~100 | Brain ApB40 levels; | Brain 4-

Disease (5xFAD mg/kg/day, HNE levels to control; Improved

Mouse) dietary (600 creatinine clearance; | Plasma
mg/kgDiet) S100p3; Improved Y-maze

performance [2].
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Experimental Inducing NAC Dose & Key Quantitative Findings Citation
Model Agent/Pathology  Route with NAC Treatment

Alzheimer's Ethanol Exposure  Not specified | Inflammatory mediators

Disease (NLRP3, TNF-0); 1 Synaptic

(APP/PS1 proteins (SYP, PSD95, BDNF);

Mouse) Attenuated cognitive

impairment [3].

Lung Toxicity Mercury (Hg) 50 mg/kg/day, | Hg levels in blood/lung; 1

(Rat) Chloride oral gavage SOD1 expression (0.51 to 0.76-
fold); | Oxidative/inflammatory
genes (MPO, HIF1, NOS, FN1)
[4].

Social Isolation  Stress-induced Intraperitoneal 1 Serum antioxidant capacity; 1

Stress (Mouse) liver damage Liver catalase; | Serum MDA, |
Liver IL-13 & IL-6 gene
expression [5].

Primary H202 (300 pmol/l) 100 pmol/l, in 1 Cell viability; | ROS levels; |

Hippocampus culture media

Neurons

Phosphorylation of p38 MAPK
and JNK; | Tau protein
phosphorylation [6].

Detailed Experimental Protocols

For researchers looking to replicate or understand the depth of these studies, here are the methodologies for

two key models.

Rotenone-Induced Parkinson's Disease Model [1]

e Animals: 56 male BALB/c mice.

¢ PD Induction: Rotenone (2.75 mg/kg/day) was administered via intraperitoneal (i.p.) injection for 10
consecutive days.

e NAC Treatment: NAC (80 mg/kg/day, i.p.) was administered for 10 days, either alone or in
combination with rotenone.
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e Control Groups: Included control, sham (vehicle only), and a positive control group receiving
Levodopa.
e Key Outcome Measurements:
o Gene Expression: Real-time PCR analysis of antioxidant genes (Sod, Gpx, Cat, Nrf2, Ho-1)
and IncRNAs (Malat1, Neatl, Gas5) in brain tissue.
o Biochemical Assays: Activity of antioxidant enzymes and levels of malondialdehyde (MDA) in
brain tissue and serum.
o Bioinformatics: Molecular docking and gene interaction network analysis.

AB Pathology Alzheimer's Disease Model (5xFAD Mice) [2]

e Animals: 8-week-old 5xFAD transgenic mice and wild-type (WT) littermates.
e NAC Treatment: NAC was administered via a specially formulated rodent diet (600 mg/kgDiet,
approximating 100 mg/kg body weight) for 4 weeks.
e Control Groups: WT and 5xFAD mice on a regular diet.
¢ Key Outcome Measurements:
o Oxidative Stress: Measured lipid peroxidation products (MDA and 4-HNE) in brain and kidney
tissues.
o Pathology & Function: Quantified brain AB40 levels, assessed blood-brain barrier leakage
(plasma S100p, capillary leakage), and evaluated renal function (creatinine clearance).
o Cognition: Spatial working memory was tested using the Y-maze.

NAC's Signaling Pathways in Oxidative Stress

The neuroprotective and antioxidant effects of NAC are primarily mediated through the following

interconnected mechanisms, with the Nrf2 pathway being central:
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(Nrf2 Pathway Activation diagram illustrates NAC's role in antioxidant defense)

Important Note on Isomer Specificity and Next Steps

The data presented here is for N-Acetyl-L-cysteine (NAC), the biologically active form. The N-Acetyl-D-
cysteine isomer is not expected to function as a precursor for glutathione synthesis in the same way [7] [8].

This is a critical distinction for your comparison guide.

To obtain the specific information you need on N-Acetyl-D-cysteine, | suggest:

¢ Refining Your Search: Use scientific databases like PubMed and Scopus with the precise query "N-
Acetyl-D-cysteine" to find any studies that may have used it as a control or investigated its
properties directly.
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e Consulting Chemical Databases: Look into chemical supplier catalogs (e.g., Sigma-Aldrich) for
purity specifications and any available pharmacological data on the D-isomer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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